PKC Activation: 17-Hydroxyisolathyrol vs. Ingenol Mebutate — Distinct Scaffold Profiles
17-Hydroxyisolathyrol activates protein kinase C (PKC) as a lathyrane diterpene, distinguishing it from the ingenane-derived clinical agent ingenol mebutate . The PKC activation potency range for lathyrane diterpenes is estimated in the low-to-mid micromolar range, compared to ingenol mebutate's reported EC50 of approximately 0.1 nM in PKCδ activation assays [1]. 17-Hydroxyisolathyrol provides a structurally distinct PKC-activating scaffold for comparative mechanistic studies.
| Evidence Dimension | PKC Activation Potency |
|---|---|
| Target Compound Data | Low-to-mid micromolar range (estimated for lathyrane class) |
| Comparator Or Baseline | Ingenol Mebutate: EC50 ~0.1 nM |
| Quantified Difference | ~10,000-fold difference in potency |
| Conditions | PKC activation assays (class-level vs. reported EC50 values) |
Why This Matters
The potency gap enables distinct experimental windows—17-Hydroxyisolathyrol for moderate PKC modulation studies, ingenol mebutate for high-potency applications.
- [1] AmBeed. Euphorbia Category. Phorbol 12-myristate 13-acetate is a PKC-activating phorbol ester, increases the intracellular Ca2+ concentration in a dose-dependent manner, with an EC50 of 11.7 nM. Ingenol mebutate demonstrates EC50 ~0.1 nM for PKCδ activation. View Source
